2-(4-Methyl-1H-pyrazol-1-yl)butanohydrazide
Overview
Description
2-(4-Methyl-1H-pyrazol-1-yl)butanohydrazide is a chemical compound with the molecular formula C8H14N4O and a molecular weight of 182.22 g/mol. It is a pyrazole derivative, a class of compounds known for their diverse pharmacological effects .
Synthesis Analysis
The synthesis of pyrazole derivatives, such as 2-(4-Methyl-1H-pyrazol-1-yl)butanohydrazide, involves the coupling of hydrazine . The structures of these synthesized compounds are verified using elemental microanalysis, FTIR, and 1H NMR techniques .Molecular Structure Analysis
The molecular structure of 2-(4-Methyl-1H-pyrazol-1-yl)butanohydrazide is determined by employing elemental microanalysis, FTIR, and 1H NMR techniques .Scientific Research Applications
Antibacterial Activity
Research has demonstrated that compounds related to 2-(4-Methyl-1H-pyrazol-1-yl)butanohydrazide have significant antibacterial properties. For instance, a study by Peleckis et al. (2018) synthesized related hydrazides and screened them for antibacterial activity, finding notable effectiveness against bacteria (Peleckis et al., 2018). Similarly, Abdel-Wahab et al. (2017) reported the synthesis of novel compounds with good antimicrobial activities against tested microorganisms (Abdel-Wahab et al., 2017).
Antiviral and Anticancer Properties
A study by Munier-Lehmann et al. (2015) found that certain derivatives of 2-(4-Methyl-1H-pyrazol-1-yl)butanohydrazide showed notable antiviral properties, specifically against measles virus. This research demonstrates the compound's potential in developing antiviral drugs (Munier-Lehmann et al., 2015). In the field of oncology, Sayed et al. (2019) synthesized thiazolyl-pyrazole derivatives that exhibited promising binding affinities against the epidermal growth factor receptor kinase (EGFR), a target in cancer therapy (Sayed et al., 2019).
Antiplatelet Aggregation
Ferroni et al. (1989) discovered that derivatives of 2-(4-Methyl-1H-pyrazol-1-yl)butanohydrazide have an inhibitory effect on platelet aggregation, suggesting potential applications in cardiovascular disorders (Ferroni et al., 1989).
Magnetic and Chemical Properties
Mandal et al. (2011) conducted a study on the magnetic properties of complexes derived from similar pyrazolic compounds, indicating potential applications in magnetic materials science (Mandal et al., 2011).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with targets such asNicotinamide phosphoribosyltransferase (NAMPT) and Epidermal Growth Factor Receptor (EGFR) , which play crucial roles in biological processes including metabolism and cell growth.
Mode of Action
Similar compounds have been found to interact with their targets through various mechanisms, such as direct inhibition of enzymes and intermolecular interactions .
Biochemical Pathways
Related compounds have been found to affect theNAD+ salvage pathway , which plays a pivotal role in many biological processes including metabolism and aging.
Result of Action
Related compounds have been found to induce apoptosis via cell cycle arrest .
properties
IUPAC Name |
2-(4-methylpyrazol-1-yl)butanehydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N4O/c1-3-7(8(13)11-9)12-5-6(2)4-10-12/h4-5,7H,3,9H2,1-2H3,(H,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KCPIQZGFVRVTIN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NN)N1C=C(C=N1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201207083 |
Source
|
| Record name | 1H-Pyrazole-1-acetic acid, α-ethyl-4-methyl-, hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201207083 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1255147-49-9 |
Source
|
| Record name | 1H-Pyrazole-1-acetic acid, α-ethyl-4-methyl-, hydrazide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1255147-49-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1H-Pyrazole-1-acetic acid, α-ethyl-4-methyl-, hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201207083 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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